Cas no 32750-21-3 (2-Fluoro-6-iodoanisole)

• Product Name: 2-Fluoro-6-iodoanisole
• CAS No: 32750-21-3
• MF: C₇H₆FIO
• MW: 252.024817943573
• MDL: MFCD07782083
• CID: 53946
• PubChem ID: 22723433
• Update Time: 2025-06-29

2-Fluoro-6-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-iodoanisole
• 1-fluoro-3-iodo-2-methoxyBenzene
• WT517
• AC-3795
• AKOS015853279
• A19867
• AM61903
• AS-54701
• EN300-7416962
• SB36617
• SCHEMBL5647650
• RYQJQWYSGFSMFV-UHFFFAOYSA-N
• MFCD07782083
• TD1086
• FT-0656454
• Benzene, 1-fluoro-3-iodo-2-methoxy-
• 32750-21-3
• CS-0150528
• DTXSID70627809
• 1-fluoro-3-iodo-2-methoxy-benzene
• DB-030855

• MDL： MFCD07782083
• Inchi： 1S/C7H6FIO/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： RYQJQWYSGFSMFV-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1OC)F

Computed Properties

• Exact Mass: 251.94500
• Monoisotopic Mass: 251.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.804
• Melting Point: 50°C
• Boiling Point: 239.645 °C at 760 mmHg
• Flash Point: 239.645 °C at 760 mmHg
• Refractive Index: 1.57
• PSA: 9.23000
• LogP: 2.43890

2-Fluoro-6-iodoanisole Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Fluoro-6-iodoanisole

Comprehensive Overview of 2-Fluoro-6-iodoanisole (CAS No. 32750-21-3): Properties, Applications, and Industry Insights

2-Fluoro-6-iodoanisole (CAS No. 32750-21-3) is a halogenated aromatic compound widely recognized for its versatility in organic synthesis and pharmaceutical research. This fluorinated and iodinated derivative of anisole has garnered significant attention due to its unique chemical properties, making it a valuable intermediate in the development of advanced materials and bioactive molecules. The compound's molecular structure, featuring both fluoro and iodo substituents, enables selective reactivity, which is critical for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations.

In recent years, the demand for halogenated anisole derivatives like 2-Fluoro-6-iodoanisole has surged, driven by their applications in agrochemicals, liquid crystals, and pharmaceutical intermediates. Researchers and manufacturers frequently search for "high-purity 2-Fluoro-6-iodoanisole suppliers" or "CAS 32750-21-3 synthesis methods," reflecting the compound's industrial relevance. Its role in the synthesis of fluorinated drug candidates aligns with the growing trend of incorporating fluorine atoms into molecules to enhance metabolic stability and bioavailability—a hot topic in medicinal chemistry.

The physicochemical properties of 2-Fluoro-6-iodoanisole include a molecular weight of 266.03 g/mol, a melting point range of 45–50°C, and a boiling point of approximately 250°C under standard conditions. These characteristics make it suitable for reactions requiring moderate temperatures. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are commonly employed to verify its purity, a key concern for buyers seeking "CAS 32750-21-3 analytical data." The compound's stability under inert atmospheres and sensitivity to light necessitate proper storage in amber glass containers, a detail often highlighted in "2-Fluoro-6-iodoanisole handling guidelines."

From an environmental and regulatory perspective, 2-Fluoro-6-iodoanisole is not classified as hazardous under major global frameworks like REACH or OSHA. However, laboratories must adhere to standard safety protocols, including the use of personal protective equipment (PPE). Sustainability-conscious users often inquire about "green synthesis routes for iodinated aromatics," prompting innovations in catalytic methods to reduce waste. The compound's low water solubility and moderate biodegradability also align with eco-friendly chemical design principles.

Market trends indicate a rising interest in custom halogenation services, where 32750-21-3 serves as a template for tailored modifications. Patent analyses reveal its use in OLED materials and photovoltaic cells, addressing the demand for energy-efficient technologies. As AI-driven drug discovery accelerates, datasets referencing 2-Fluoro-6-iodoanisole are increasingly curated for machine learning models predicting reactivity—a niche yet fast-growing application area.

In summary, 2-Fluoro-6-iodoanisole (CAS No. 32750-21-3) exemplifies the intersection of synthetic utility and industrial demand. Its dual functionalization strategy resonates with contemporary research themes, while its adaptability ensures sustained relevance across multiple high-tech sectors. For detailed technical specifications or collaborative opportunities, stakeholders are encouraged to consult specialized chemical databases or industry forums focusing on fluorinated building blocks.